Cas no 779-51-1 (Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis-)

• Product Name: Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis-
• CAS No: 779-51-1
• MF: C₁₅H₁₄
• MW: 194.271664142609
• CID: 564815
• PubChem ID: 1549166
• Update Time: 2025-04-19

Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis-
• ALPHA-METHYLSTILBENE
• α-METHYLSTILBENE
• (E)-1,2-diphenyl-1-propene
• 1,2-Diphenyl-1-propene
• 1,2-diphenylprop-1-ene
• 1,2-Diphenylpropene
• 1-methyl-1,2-diphenylethene
• 1-propene,1,2-diphenyl
• A-METHYL STILBENE
• Benzene,1'-(1-methyl-1,2-ethenediyl)bis-
• 1-Propene, 1,2-diphenyl-
• (E)-Prop-1-ene-1,2-diyldibenzene
• 833-81-8
• BDBM50111622
• Benzene, 1,1'-(1-methyl-1,2-ethenediyl)bis-
• [(1E)-2-Phenyl-1-propenyl]benzene #
• NSC70
• (E)-1,2-diphenyl-prop-1-ene
• NSC-70
• [(E)-1-phenylprop-1-en-2-yl]benzene
• (1-methyl-2-phenylvinyl)benzene
• trans-1,2-Diphenylpropene
• trans-1,2-Diphenyl-1-propene
• NS00073881
• Benzene,1'-(1-methyl-1,2-ethenediyl)bis-, (E)-
• AB-131/40897174
• E74966
• trans-alpha-Methylstilbene, 99%
• BS-46192
• Stilbene, alpha-methyl-, (E)-
• BENZENE,1,1'-[(1E)-1-METHYL-1,2-ETHENEDIYL]BIS-
• Stilbene, alpha-methyl-
• (E)-1,2-Diphenylpropen
• (E)-.alpha.-Methylstilbene
• Stilbene, .alpha.-methyl-, (E)-
• trans-alpha-Methylstilbene
• EINECS 212-300-0
• NSC 167339
• CS-0330972
• 779-51-1
• UNII-VGJ53ZYU6Z
• AKOS015840265
• .alpha.-Methylstilbene
• VGJ53ZYU6Z
• MFCD00026343
• NSC 70
• [(E)-1-methyl-2-phenyl-vinyl]-benzene
• Stilbene, .alpha.-methyl-
• DTXSID90891560
• (E)-alpha-Methylstilbene
• 1,2-diphenyl-(E)-1-propene
• 1-Propene,2-diphenyl-
• Benzene, 1,1'-(1-methyl-1,2-ethenediyl)bis-, (E)-
• CHEMBL14773
• trans-.alpha.-Methylstilbene
• trans- alpha -Methylstilbene
• NSC-167339
• NSC167339

• Inchi： 1S/C15H14/c1-13(15-10-6-3-7-11-15)12-14-8-4-2-5-9-14/h2-12H,1H3/b13-12+
• InChI Key： OVZXISBUYCEVEV-OUKQBFOZSA-N
• SMILES： C(/C)(=C/C1C=CC=CC=1)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 194.11000
• Monoisotopic Mass: 194.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0,986 g/cm3
• Melting Point: 81-83 °C(lit.)
• Boiling Point: 285-286 °C(lit.)
• Flash Point: 124.5 °C
• Refractive Index: 1.5635
• PSA: 0.00000
• LogP: 4.24710
• Solubility: Not determined

Benzene,1,1'-(1-methyl-1,2-ethenediyl)bis- Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes